Cas no 134998-77-9 (4-nitrobenzo[e]pyrene)

• Product Name: 4-nitrobenzo[e]pyrene
• CAS No: 134998-77-9
• MF: C₂₀H₁₁NO₂
• MW: 297.306844949722
• CID: 1237217
• PubChem ID: 154456
• Update Time: 2025-04-20

4-nitrobenzo[e]pyrene Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzo[e]pyrene
• benzo[e]pyrene, 4-nitro-
• DTXSID00159188
• CCRIS 8060
• 134998-77-9
• 4-Nitrobenzo(e)pyrene
• Benzo(e)pyrene, 4-nitro-

• Inchi： 1S/C20H11NO2/c22-21(23)18-11-12-5-3-8-15-13-6-1-2-7-14(13)16-9-4-10-17(18)20(16)19(12)15/h1-11H
• InChI Key： LNMWZEQIOGPZNO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32)=O

Computed Properties

• Exact Mass: 297.079
• Monoisotopic Mass: 297.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.429
• Boiling Point: 533.5°C at 760 mmHg
• Flash Point: 265.4°C
• Refractive Index: 1.901